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Compound of Interest

Compound Name: NP-313
CAS No.: 5397-78-4
Cat. No.: B1679994
Get Quote
. J

Researchers and drug development professionals handling NP-313 must adhere to strict safety
and disposal protocols due to its hazardous nature. This guide provides essential information
on the proper disposal procedures for NP-313, emphasizing safety, environmental protection,
and regulatory compliance.

Chemical and Physical Properties

A clear understanding of NP-313's properties is fundamental to its safe handling and disposal.
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Property Value
NP 313, NP313, NSC-4264, NSC 4264,
Synonyms
NSC4264
Molecular Formula C12HsCINO3
Molecular Weight 249.65 g/mol
Appearance Solid
Store at -20°C (powder) or -80°C (in solvent) in
a tightly sealed container in a cool, well-
Storage

ventilated area. Keep away from direct sunlight

and sources of ignition.[1]

Incompatibilities

Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Hazard Identification and Safety Precautions

NP-313 is classified as a hazardous substance with the following primary concerns:

e Acute oral toxicity (Category 4): Harmful if swallowed.[1]

¢ Acute and chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Personal Protective Equipment (PPE): When handling NP-313, the following PPE is

mandatory:

Hand Protection: Protective gloves.[1]

Eye Protection: Safety goggles with side-shields.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used.[1]
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It is crucial to work in a well-ventilated area, preferably within a chemical fume hood, and to
have an accessible safety shower and eye wash station.[1]

Step-by-Step Disposal Procedure

The guiding principle for the disposal of NP-313 is to prevent its release into the environment.
[1] All waste containing NP-313 must be treated as hazardous waste and disposed of through
an approved waste disposal plant.

Step 1: Segregation and Collection

o All disposable materials that have come into contact with NP-313, including gloves, pipette
tips, and contaminated labware, must be collected in a designated, leak-proof, and clearly
labeled hazardous waste container.

» Solutions containing NP-313 should be collected in a separate, compatible, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless compatibility
has been verified.

Step 2: Container Labeling

e The hazardous waste container must be labeled with the words "Hazardous Waste," the full
chemical name "NP-313," and a clear description of the contents (e.g., "Solid waste
contaminated with NP-313" or "Aqueous solution of NP-313").

e Include the hazard pictograms for "Harmful" and "Hazardous to the Aquatic Environment."
Step 3: Storage Pending Disposal

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and disposal of the NP-313
waste.
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Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for NP-313.

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel.

Wear Full PPE: Don full personal protective equipment as described above.

Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[1]

Clean-up:

o For solutions, absorb with a finely-powdered, inert, liquid-binding material (e.g., diatomite,
universal binders).[1]

o For solid spills, carefully sweep or scoop the material to avoid dust formation.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal: Collect all contaminated materials and dispose of them as hazardous waste
according to the procedures outlined in Section 3.

Experimental Workflow and Disposal Logic

The following diagrams illustrate a typical experimental workflow involving NP-313 and the

logical steps for its proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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